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Compound of Interest

Compound Name:
Ethyl-3-isopropyl pyrazole-4-

carboxylate

Cat. No.: B1344702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 3-isopropyl-1H-pyrazole-4-

carboxylate, a heterocyclic compound belonging to the pyrazole class. Pyrazole derivatives are

of significant interest in medicinal chemistry due to their wide range of pharmacological

activities.[1][2] This document details its chemical properties, synthesis, potential biological

activities, and mechanisms of action, drawing upon data from related pyrazole compounds.

Nomenclature and Chemical Properties
The IUPAC name for the compound is ethyl 5-(propan-2-yl)-1H-pyrazole-4-carboxylate.[3] Due

to the tautomerism inherent in the pyrazole ring, it is also referred to as ethyl 3-(propan-2-

yl)-1H-pyrazole-4-carboxylate.

Table 1: Physicochemical Properties of Ethyl 3-isopropyl-1H-pyrazole-4-carboxylate[3][4]
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Property Value

CAS Number 342026-17-9

Molecular Formula C₉H₁₄N₂O₂

Molecular Weight 182.22 g/mol

Density 1.101 g/cm³

Boiling Point 321.6°C at 760 mmHg

Flash Point 148.3°C

Refractive Index 1.508

logP 1.70980

Synthesis
While a specific protocol for ethyl 3-isopropyl-1H-pyrazole-4-carboxylate is not readily available

in the cited literature, a general and widely used method for synthesizing pyrazole-4-

carboxylates is the reaction of a 1,3-dicarbonyl compound or its equivalent with hydrazine.[5][6]

Experimental Protocol: General Synthesis of Ethyl 1H-pyrazole-4-carboxylates[6]

Reaction Setup: A solution of an appropriate β-ketoester or a related 1,3-dicarbonyl

derivative (1 equivalent) is prepared in a suitable solvent, such as ethanol.

Hydrazine Addition: The solution is cooled in an ice bath, and hydrazine hydrate (1 to 1.1

equivalents) is added dropwise while maintaining the low temperature.

Reaction Progression: The reaction mixture is then stirred at room temperature for several

hours (e.g., 17 hours) to allow the cyclization to complete. The progress can be monitored

using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the solvent is removed under reduced pressure.

Purification: The resulting residue is purified by column chromatography on silica gel using

an appropriate eluent system (e.g., a mixture of dichloromethane and ethyl acetate) to yield
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the pure ethyl 1H-pyrazole-4-carboxylate.

To synthesize the title compound, the starting material would be an ethyl ester of 2-formyl-3-

isopropyl-3-oxopropanoic acid or a similar precursor.

Synthesis Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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